N-(3-acetamidophenyl)-1-(2-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-[(2-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c1-14(26)23-16-7-4-8-17(12-16)24-20(27)18-9-5-11-25(21(18)28)13-15-6-2-3-10-19(15)22/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: IFLBMRFQRBWKBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3Cl
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol

Description

N-(3-acetamidophenyl)-1-(2-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as AC-93253, is a potent and selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This enzyme is responsible for the conversion of inactive cortisone to active cortisol, which is involved in the regulation of glucose metabolism and the immune system. AC-93253 has been studied extensively for its potential therapeutic applications in metabolic disorders, such as type 2 diabetes and obesity, as well as in inflammatory conditions, such as rheumatoid arthritis.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Research has explored the synthesis of related compounds for their potential antimicrobial applications. For example, Talupur, Satheesh, and Chandrasekhar (2021) conducted a study on the synthesis, characterization, antimicrobial evaluation, and docking studies of similar compounds. They synthesized and characterized several carboxamide derivatives and evaluated their biological activities, including antimicrobial effects (Talupur, Satheesh, & Chandrasekhar, 2021).

Spectroscopic Investigation

• The compound's analogs have been studied for their spectroscopic properties. Fischer, Fleckenstein, and Hönes (1988) conducted a spectroscopic investigation of similar dihydronicotinamides, providing insights into their conformation, absorption, and fluorescence characteristics. This research contributes to the understanding of the molecular structure and behavior of these compounds (Fischer, Fleckenstein, & Hönes, 1988).

Chemical Reactions and Synthesis

• The compound and its derivatives have been used in various chemical reactions and synthesis processes. For instance, Kimura, Konno, and Takahashi (1992) used similar compounds in the synthesis of polyamides by direct polycondensation, demonstrating the utility of these compounds in polymer science (Kimura, Konno, & Takahashi, 1992).

Anticancer Activity

• Some derivatives have been explored for their potential anticancer properties. Atta and Abdel-Latif (2021) synthesized new thiophene, thiazolyl-thiophene, and thienopyridine derivatives and tested them for in vitro cytotoxicity, indicating the potential of these compounds in cancer research (Atta & Abdel‐Latif, 2021).